Cas no 65942-09-8 ( )
structure
Product Name:
CAS No:65942-09-8
MF:C10H18O2
MW:170.248723506927
CID:962838
PubChem ID:288640
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- NSC149921
- BICYCLO(2.2.2)OCTANE-2,3-DIMETHANOL
- DTXSID50984427
- NSC149918
- NSC-149921
- (Bicyclo[2.2.2]octane-2,3-diyl)dimethanol
- 65942-09-8
- SCHEMBL9904072
- NSC-149914
- AKOS024322422
- NSC149914
- 65942-08-7
- NSC-149918
-
-
- Inchi: 1S/C10H18O2/c11-5-9-7-1-2-8(4-3-7)10(9)6-12/h7-12H,1-6H2
- InChI Key: CPIZOXNOIVZVGA-UHFFFAOYSA-N
- SMILES: OCC1C(CO)C2CCC1CC2
Computed Properties
- Exact Mass: 170.131
- Monoisotopic Mass: 170.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.063
- Boiling Point: 315°Cat760mmHg
- Flash Point: 152.7°C
- Refractive Index: 1.503
Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
65942-09-8 ( ) Related Products
- 770-71-8(1-adamantylmethanol)
- 104-76-7(2-Ethyl-1-hexanol)
- 5333-42-6(2-Octyldodecane-1-ol)
- 4442-79-9(2-cyclohexylethan-1-ol)
- 2425-77-6(2-Hexyl-1-decanol)
- 3236-48-4(trans-[4-(hydroxymethyl)cyclohexyl]methanol)
- 105-08-8(1,4-Cyclohexanedimethanol)
- 100-49-2(Cyclohexanemethanol)
- 10042-59-8(2-Propylheptanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk